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Fichtelite: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fichtelite is a rare, naturally occurring saturated hydrocarbon mineral with the molecular
formula C19H34.[1][2][3] It is a cyclic hydrocarbon, chemically identified as dimethyl-isopropyl-
perhydrophenanthrene or 18-norabietane.[3] This technical guide provides an in-depth
overview of the known physical and chemical properties of fichtelite, compiled from various
scientific sources. The information is presented to be a valuable resource for researchers,
scientists, and professionals in drug development who may be interested in this unique natural
compound. This document summarizes its structural details, physical characteristics, and
available spectral information, and outlines a general methodology for its study.

Chemical and Physical Properties

Fichtelite is a well-characterized organic mineral. Its chemical identity and physical properties
have been determined through various analytical techniques.

Chemical Identification

The chemical structure of fichtelite has been elucidated, and it is systematically named
according to IUPAC nomenclature.
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Property

Value

Source

Molecular Formula

C19H34

[1](21[3]

Molecular Weight

262.5 g/mol

[1]

IUPAC Name

(2S,4aS,4bS,8S,8aS,10aS)-4b
,8-dimethyl-2-propan-2-yl-
2,3,4,4a,5,6,7,8,8a,9,10,10a-
dodecahydro-1H-

phenanthrene

[1]

InChl

INChl=1S/C19H34/c1-13(2)15-
7-10-18-16(12-15)8-9-17-
14(3)6-5-11-19(17,18)4/h13-
18H,5-12H2,1-
4H3/t14-,15-,16-,17-,18-,19-/m
0/s1

[1]

InChlKey

HTNCYKZTYXSRHL-
DYKIFRCSA-N

[1]

SMILES

C[C@H]1CCCIC@]2([C@H]1
CC[C@@H]3[C@@H]2CC--
INVALID-LINK--C(C)C)C

[1]

CAS Number

2221-95-6

[1]

Physical Properties

Fichtelite presents as a soft, transparent mineral with a greasy luster.[2][3] It is found in

fossilized wood, particularly in regions like Bavaria, Germany.[4][5]
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Property Value Source
Color Colorless, white, pale yellow [2][3]
Luster Greasy [2][3]
Transparency Transparent [2][3]

Hardness (Mohs)

1 (very soft)

[4]

Cleavage Good on {001} and {100} [2]

Density (calculated) 0.631 g/cm?3 [2][3]

Specific Gravity 1.032 [4]

Melting Point 44.2-45.0 °C [2]

Boiling Point 235-236 °C at 43 mmHg

Solubility Soluble in ether [6]
Crystallography

Fichtelite crystallizes in the monoclinic system.[2][3] Its crystal structure has been determined

by X-ray diffraction.

Property

Value

Source

Crystal System

Monoclinic

[2](3]

Crystal Class

Sphenoidal (2)

[3]

Space Group

P21

[3]

Cell Parameters

a=107A b=745A,c=
10.82 A, B = 105.85°

[3]

Unit Cell Volume

829.72 A3

[3]

Experimental Protocols
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While detailed, step-by-step experimental protocols for the isolation and analysis of fichtelite
are not readily available in the public domain, a general workflow for the characterization of a
natural product like fichtelite can be outlined. This workflow is based on standard analytical
techniques used in natural product chemistry and mineralogy.

General Experimental Workflow

The characterization of fichtelite would typically involve its isolation from a natural source,
followed by purification and structure elucidation using a combination of spectroscopic and
crystallographic methods.
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General Experimental Workflow for Fichtelite Characterization

é Isolation & Purification h

Sample Collection
(Fossilized Wood)

Solvent Extraction
(e.g., with ether)

Chromatographic Purification
(e.g., Column Chromatography)

-

é Structural Analysis h Property Determination

Spectroscopic Analysis
(NMR, IR, MS)

X-ray Crystallography

Physical Property Measurement
(Melting Point, Density, etc.)

Structure Elucidation

Click to download full resolution via product page
Caption: A generalized workflow for the isolation, purification, and characterization of fichtelite.

Spectral Data

Spectroscopic data is crucial for the unambiguous identification and structural confirmation of
chemical compounds. For fichtelite, spectral data is available in various databases.
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e 13C NMR Spectroscopy: The 13C NMR spectrum of fichtelite is available in public databases,
which provides information about the carbon skeleton of the molecule.[1]

e Mass Spectrometry (GC-MS): Gas chromatography-mass spectrometry data for fichtelite
can be found, offering insights into its molecular weight and fragmentation pattern.[1]

« Infrared (IR) Spectroscopy: Vapor phase IR spectral data for fichtelite is also available,
which helps in identifying the types of chemical bonds present in the molecule.[1]

Due to copyright and data format limitations, the actual spectra are not reproduced here.
Researchers are encouraged to consult the SpectraBase and PubChem databases for detailed
spectral information.

Molecular Structure

The molecular structure of fichtelite is a complex, non-planar arrangement of three fused six-
membered rings with methyl and isopropyl substituents.

Chemical Structure of Fichtelite

Fichtelite (Ci9H3a4)

Click to download full resolution via product page

Caption: 2D representation of the molecular structure of fichtelite.

Conclusion
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Fichtelite is a fascinating naturally occurring hydrocarbon with a well-defined chemical
structure and a unique set of physical properties. This guide provides a consolidated source of
technical information for scientists and researchers. The provided data on its chemical identity,
physical characteristics, and crystallographic parameters, along with the outlined general
experimental approach, should serve as a solid foundation for further investigation and
potential applications of this rare mineral. The lack of readily available, detailed experimental
protocols and thermodynamic data highlights areas where further research could be beneficial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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